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Compound of Interest

Compound Name: sodium;(2R)-2-hydroxypropanoate

Cat. No.: B7803233 Get Quote

Technical Support Center: Sodium L-lactate
Stock Solutions
This technical support center provides researchers, scientists, and drug development

professionals with guidance on preventing, identifying, and troubleshooting contamination in

Sodium L-lactate stock solutions.

Frequently Asked Questions (FAQs)
Q1: What are the common signs of contamination in a Sodium L-lactate stock solution?

A1: Contamination can manifest in several ways. Visual indicators are often the first sign of a

problem. These include:

Turbidity or Cloudiness: A previously clear solution appearing cloudy is a strong indicator of

bacterial or fungal growth.[1][2]

Color Change: A sudden shift in the color of the medium, especially if it contains a pH

indicator like phenol red, can signal microbial contamination. Bacterial contamination often

leads to a yellowish color due to acidic byproducts, while fungal contamination may result in

a pink or reddish hue.[1]

Film or Clumps: The appearance of a film on the surface of the solution or visible clumps of

microbial growth are clear signs of contamination.[2]
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Odor: Any unusual or foul odor emanating from the solution is a red flag for contamination.

Q2: What are the primary sources of contamination for Sodium L-lactate solutions?

A2: Contamination can be broadly categorized into biological and chemical sources.

Biological Contaminants: These are the most common and include bacteria (like E. coli and

Staphylococcus), fungi (molds and yeasts), and mycoplasma.[2][3] These can be introduced

through non-sterile equipment, poor aseptic technique, or contaminated reagents.[3]

Chemical Contaminants: These can include impurities from the raw materials, such as heavy

metals (e.g., arsenic and chromium), or residues from cleaning agents.[4][5] It's also possible

for oligomers of lactic acid to form, which may affect solubility.[6]

Q3: What is the recommended method for preparing a sterile Sodium L-lactate stock solution?

A3: A common method involves dissolving high-purity, crystalline Sodium L-lactate in high-

purity, sterile water (e.g., water for injection or cell culture grade water) followed by sterilization.

For heat-stable solutions, autoclaving is a reliable method. Alternatively, for heat-sensitive

applications or to avoid potential degradation, sterile filtration through a 0.22 µm filter is

recommended.[7]

Q4: How should I store my sterile Sodium L-lactate stock solution to prevent contamination and

degradation?

A4: Proper storage is critical for maintaining the integrity of your stock solution.

Temperature: For long-term storage, freezing the solution is a common practice. One source

suggests storage for up to 1 year at -80°C or 1 month at -20°C, although this information has

not been validated. Refrigeration at 2-8°C is suitable for shorter-term storage. Some

commercial solutions have a retest period of 36 months when stored at room temperature in

a well-closed container.[2]

Container: Use sterile, tightly sealed containers to prevent microbial ingress.[8][9]

Polypropylene or glass containers are generally suitable.[8]
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Aliquoting: To minimize the risk of contamination from repeated use, it is best practice to

aliquot the stock solution into smaller, single-use volumes.
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Problem Potential Cause Recommended Action

Solution is cloudy or turbid

immediately after preparation.

- Incomplete dissolution of

Sodium L-lactate powder.[6]-

Presence of insoluble

impurities in the powder.[6]-

Poor quality water used for

dissolution.

- Gently warm and stir the

solution to aid dissolution.-

Use a higher grade of Sodium

L-lactate powder.- Use high-

purity, sterile water (e.g., cell

culture grade).- If cloudiness

persists, consider filtering the

solution through a 0.45 µm

filter before sterile filtration.

Solution becomes cloudy after

a period of storage.

- Microbial contamination

(bacterial or fungal growth).[1]

[2]

- Discard the contaminated

solution.- Review your aseptic

technique for solution

preparation and handling.-

Ensure storage containers are

properly sealed.- Prepare

smaller aliquots to reduce the

frequency of opening the main

stock.

A precipitate forms in the

solution during storage.

- Chemical incompatibility with

the storage container.-

Changes in temperature

causing the solute to fall out of

solution.- Potential for

oligomerization of lactate over

time.[6]

- Ensure the storage container

is made of an inert material

(e.g., polypropylene,

borosilicate glass).- If stored at

low temperatures, allow the

solution to come to room

temperature and gently agitate

to redissolve the precipitate

before use.- If the precipitate

does not redissolve, it may

indicate degradation, and the

solution should be discarded.

Unexpected pH shift in the cell

culture media after adding the

lactate solution.

- Incorrect initial pH of the

Sodium L-lactate stock

solution.- Microbial

contamination of the stock

- Measure the pH of the stock

solution before use and adjust

if necessary. The pH of a

Sodium L-lactate solution
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solution leading to acidic or

basic byproducts.[1]

should be between 5.0 and

9.0.[10]- If contamination is

suspected, discard the stock

solution and prepare a fresh,

sterile batch.

Data Presentation
Table 1: Recommended Storage Conditions and Stability of Sodium L-lactate Solutions

Storage
Temperature

Duration Container Type Notes Source

Room

Temperature

36 months

(retest period for

a specific

commercial

product)

Well-closed

container

Must be kept at

temperatures

above 0°C.

[2]

2-8°C Short-term
Sterile, sealed

container

Recommended

for many

commercial

preparations.

-20°C
Up to 1 month

(not validated)

Sterile, sealed

cryovials

Suitable for

aliquots. Avoid

repeated freeze-

thaw cycles.

-80°C
Up to 1 year (not

validated)

Sterile, sealed

cryovials

Recommended

for long-term

storage of

aliquots.

Experimental Protocols
Protocol 1: Preparation of a 1 M Sterile Sodium L-lactate
Stock Solution
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Materials:

Sodium L-lactate powder (high purity, e.g., cell culture grade)

Nuclease-free, sterile water

Sterile graduated cylinder or volumetric flask

Sterile magnetic stir bar and stir plate

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile storage bottles or cryovials

Methodology:

Preparation: In a laminar flow hood or biological safety cabinet, weigh out the appropriate

amount of Sodium L-lactate powder to prepare a 1 M solution (Molecular Weight: 112.06

g/mol ). For example, to make 100 mL of a 1 M solution, weigh 11.206 g of Sodium L-lactate.

Dissolution: Add the powder to a sterile beaker or flask containing a sterile magnetic stir bar

and approximately 80% of the final volume of sterile water. Place the container on a stir plate

and stir until the powder is completely dissolved.

Volume Adjustment: Once dissolved, transfer the solution to a sterile graduated cylinder or

volumetric flask and add sterile water to reach the final desired volume.

Sterilization:

Sterile Filtration (Recommended): Draw the solution into a sterile syringe. Attach a sterile

0.22 µm syringe filter to the syringe. Dispense the solution through the filter into a sterile

storage bottle or aliquots in sterile cryovials.

Autoclaving: If the solution is known to be heat-stable and compatible with your

application, it can be autoclaved. Dispense the solution into an autoclavable bottle, loosely

cap it, and autoclave at 121°C for 15-20 minutes. After cooling, tighten the cap.
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Labeling and Storage: Clearly label the container with the name of the solution,

concentration, preparation date, and your initials. Store at the appropriate temperature as

outlined in Table 1.

Mandatory Visualizations

Lactate Signaling Pathways in Inflammation

Extracellular

Intracellular

Extracellular
Lactate

GPR81
Activation

Binds
MCT

Transporter

Transport

Intracellular
Lactate

HIF-1α
Stabilization

Induces

NF-κB
Activation

Induces

Pro-inflammatory
Gene Expression

Promotes

Angiogenesis

PromotesPromotes

Anti-inflammatory
Response

Promotes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Lactate signaling pathways in inflammation.

Experimental Workflow: Investigating the Effect of Lactate on Cell Metabolism
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Caption: Workflow for studying lactate's metabolic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b7803233?utm_src=pdf-body-img
https://www.benchchem.com/product/b7803233?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/%28l%29-sodium%20lactate
https://www.lohmann-minerals.com/products/product-finder/sodium-l-lactate-solution/
https://www.mdpi.com/2079-7737/5/4/38
https://pubmed.ncbi.nlm.nih.gov/22062929/
https://pubmed.ncbi.nlm.nih.gov/22062929/
https://www.sigmaaldrich.com/JP/ja/product/sigma/l4263
https://www.sigmaaldrich.com/JP/ja/product/sigma/l4263
https://pmc.ncbi.nlm.nih.gov/articles/PMC9307176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9307176/
https://www.tipbiosystems.com/wp-content/uploads/2023/12/AN-FB-002-Lactate-determination-1.pdf
https://www.researchgate.net/figure/Lactate-signalling-pathways-in-the-inflammatory-response-The-Lactate-HIF-1a-pathway-In_fig1_380660985
https://www.researchgate.net/figure/Schematic-of-the-lactate-pathway-and-illustration-of-novel-therapeutic-strategies-that_fig1_353419646
https://www.researchgate.net/figure/Effect-of-sodium-lactate-and-base-feeding-on-cell-culture-performance-Base-feeding-gray_fig1_367462505
https://www.benchchem.com/product/b7803233#preventing-contamination-in-sodium-l-lactate-stock-solutions
https://www.benchchem.com/product/b7803233#preventing-contamination-in-sodium-l-lactate-stock-solutions
https://www.benchchem.com/product/b7803233#preventing-contamination-in-sodium-l-lactate-stock-solutions
https://www.benchchem.com/product/b7803233#preventing-contamination-in-sodium-l-lactate-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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